![molecular formula C19H20ClN3O4S B2464148 N-[3-[2-(2-chloroacetyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide CAS No. 1203387-55-6](/img/structure/B2464148.png)
N-[3-[2-(2-chloroacetyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be confirmed by its physicochemical properties and spectroanalytical data such as NMR and IR . Unfortunately, specific details about the molecular structure of “N-[3-[2-(2-chloroacetyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide” are not available in the retrieved data.Scientific Research Applications
Stereoselective Microbial Reduction
The compound's potential in the synthesis of chiral intermediates is highlighted by the stereoselective microbial reduction of N-(4-(1-oxo-2-chloroacetyl ethyl) phenyl methane sulfonamide to create a chiral intermediate for synthesizing beta-receptor antagonists. This process involves microbial cultures from genera such as Rhodococcus, Nocardia, and Hansenula, achieving high reaction yields and optical purities, demonstrating the compound's utility in producing medically relevant molecules (Patel et al., 1993).
Crystal Structure Analysis
Nimesulidetriazole derivatives, structurally related to the compound , have been synthesized and analyzed for their supramolecular assembly. These studies provide insights into the nature of intermolecular interactions and the effect of substitutions on the molecular architecture, facilitating the design of molecules with desired properties (Dey et al., 2015).
Green Synthesis Applications
The use of disulfonic acid imidazolium chloroaluminate as a catalyst for the synthesis of pyrazole derivatives, including those related to the compound , represents a green, simple, and efficient synthetic route. This approach highlights the importance of environmentally friendly catalysts in the synthesis of complex organic molecules (Moosavi‐Zare et al., 2013).
Synthesis and Biological Activity
The study of diorganotin derivatives with pyridyl functionalized bis(pyrazol-1-yl)methanes reveals the synthesis and biological activity of compounds that could be structurally or functionally related to the compound of interest. These studies contribute to the understanding of the potential biomedical applications of such molecules (Li et al., 2010).
Self-Assembling Materials
Research into diethyltin-based three-dimensional self-assemblies derived from sulfonate-phosphonate ligands showcases the compound's relevance in materials science. These studies provide a foundation for developing new materials with potential applications in nanotechnology and drug delivery systems (Shankar et al., 2011).
Mechanism of Action
The mechanism of action of a compound often depends on its intended use, such as whether it’s designed to be a pharmaceutical drug, a catalyst in a chemical reaction, etc. Unfortunately, the mechanism of action for “N-[3-[2-(2-chloroacetyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide” is not specified in the available data .
Safety and Hazards
The safety and hazards of a compound are typically determined through laboratory testing and are often included in its Material Safety Data Sheet (MSDS). For the related compound “N- [4- (2-CHLOROACETYL)PHENYL]METHANESULFONAMIDE”, the MSDS indicates that the toxicological properties of this material have not been fully investigated. Therefore, appropriate procedures should be used to prevent direct contact with the skin or eyes and to prevent inhalation .
properties
IUPAC Name |
N-[3-[2-(2-chloroacetyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O4S/c1-27-16-8-6-13(7-9-16)18-11-17(21-23(18)19(24)12-20)14-4-3-5-15(10-14)22-28(2,25)26/h3-10,18,22H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNMDQIDDWFELOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2CC(=NN2C(=O)CCl)C3=CC(=CC=C3)NS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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